3-Amino-3-(5-methylpyridin-2-yl)propanoic acid
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Description
3-Amino-3-(5-methylpyridin-2-yl)propanoic acid is a β-amino acid derivative featuring a pyridine ring substituted with a methyl group at the 5-position. β-Amino acids are of significant interest in medicinal chemistry due to their resistance to enzymatic degradation compared to α-amino acids, making them valuable in peptide mimetics and drug design .
Properties
Molecular Formula |
C9H12N2O2 |
|---|---|
Molecular Weight |
180.20 g/mol |
IUPAC Name |
3-amino-3-(5-methylpyridin-2-yl)propanoic acid |
InChI |
InChI=1S/C9H12N2O2/c1-6-2-3-8(11-5-6)7(10)4-9(12)13/h2-3,5,7H,4,10H2,1H3,(H,12,13) |
InChI Key |
KVBPECACIRLDIM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN=C(C=C1)C(CC(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid typically involves the following steps:
Starting Materials: The synthesis begins with 5-methyl-2-pyridinecarboxaldehyde and a suitable amine source.
Condensation Reaction: The aldehyde undergoes a condensation reaction with the amine to form an imine intermediate.
Reduction: The imine intermediate is then reduced to form the corresponding amine.
Carboxylation: The amine is subsequently carboxylated to yield 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and optimized reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
3-Amino-3-(5-methylpyridin-2-yl)propanoic acid can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.
Reduction: The compound can be reduced to form corresponding amines or alcohols.
Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) are used under appropriate conditions.
Major Products
Oxidation: Nitro or nitroso derivatives.
Reduction: Amines or alcohols.
Substitution: Various substituted pyridine derivatives.
Scientific Research Applications
3-Amino-3-(5-methylpyridin-2-yl)propanoic acid has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential role in enzyme inhibition and as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.
Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group and the pyridine ring play crucial roles in binding to these targets, modulating their activity. This can lead to various biological effects, such as enzyme inhibition or receptor activation.
Comparison with Similar Compounds
Structural and Physicochemical Properties
Key Observations:
- Stereochemistry: The (R)-configuration in 2-Amino-3-(pyridin-3-yl)propanoic acid underscores the importance of enantiopurity in biological activity, a critical factor absent in racemic mixtures .
Pharmacological and Toxicological Profiles
- Neurotoxicity: BMAA exhibits neurotoxicity linked to ALS, attributed to its methylamino group and excitatory amino acid properties. In contrast, the pyridine-based target compound lacks this methylamino moiety, suggesting a different toxicity profile .
- Blood-Brain Barrier (BBB) Permeability : BMAA has a low BBB permeability (2–5 × 10⁻⁵ mL/s/g), whereas methyl-substituted pyridines (e.g., 5-methylpyridin-2-yl) may exhibit improved permeability due to enhanced lipophilicity .
Biological Activity
3-Amino-3-(5-methylpyridin-2-yl)propanoic acid, known by its chemical formula C9H12N2O2, is an amino acid derivative that has garnered attention for its diverse biological activities. This compound features a pyridine ring, which significantly influences its interactions within biological systems. The following sections provide an overview of its biological activity, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The compound is characterized by:
- Molecular Formula : C9H12N2O2
- Molecular Weight : Approximately 168.20 g/mol
- Functional Groups : Contains an amino group (-NH2) and a carboxylic acid group (-COOH), contributing to its reactivity and biological interactions.
3-Amino-3-(5-methylpyridin-2-yl)propanoic acid exhibits several mechanisms of action that are crucial for its biological activity:
- Enzyme Modulation : It interacts with various enzymes, influencing metabolic pathways and signaling cascades essential for cellular functions.
- Receptor Binding : The compound has been shown to bind to specific receptors, modulating their activity and impacting cellular responses .
- Electrophilic Interactions : The aromatic nature of the pyridine ring allows for potential electrophilic substitutions, enhancing reactivity with biological targets.
Biological Activities
Research indicates that 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid possesses various biological activities:
- Antiviral Activity : Preliminary studies suggest that this compound may exhibit antiviral properties against certain viruses, although further research is needed to elucidate its efficacy and mechanisms .
- Antibacterial Properties : The compound has been investigated for its antibacterial potential, particularly against Gram-positive bacteria. Its structural similarities to other known antibacterial agents suggest a promising avenue for development .
Case Studies and Research Findings
Several studies have explored the biological activity of 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid:
- Study on Antiviral Effects :
- Antibacterial Evaluation :
Data Table: Summary of Biological Activities
| Biological Activity | Observed Effects | Reference |
|---|---|---|
| Antiviral | Inhibition of tobacco mosaic virus replication | |
| Antibacterial | Moderate activity against Gram-positive bacteria |
Future Directions
The ongoing research into 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid suggests a need for further investigations into its pharmacological properties and potential therapeutic applications. Future studies should focus on:
- Mechanistic Studies : Understanding the detailed mechanisms through which this compound exerts its biological effects.
- In Vivo Studies : Conducting animal studies to evaluate the efficacy and safety profile before considering clinical applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
